Cas no 106086-77-5 (2-(1,3-benzothiazol-2-yl)acetaldehyde)

2-(1,3-benzothiazol-2-yl)acetaldehyde structure

106086-77-5 structure

Product Name:2-(1,3-benzothiazol-2-yl)acetaldehyde

CAS No:106086-77-5

MF:C₉H₇NOS

MW:177.222980737686

CID:126998

PubChem ID:13617245

Update Time:2025-04-18

2-(1,3-benzothiazol-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Benzothiazoleacetaldehyde
- 2-(1,3-benzothiazol-2-yl)acetaldehyde
- 2-Benzothiazoleacetaldehyde(9CI)
- Benzothiazol-2-yl-acetaldehyde
- EN300-1851064
- (1,3-Benzothiazol-2-yl)acetaldehyde
- 2-(BENZO[D]THIAZOL-2-YL)ACETALDEHYDE
- AB66110
- 106086-77-5
- AKOS017518701
- SCHEMBL620659
- DTXSID20545125
- Inchi： 1S/C9H7NOS/c11-6-5-9-10-7-3-1-2-4-8(7)12-9/h1-4,6H,5H2
- InChI Key： NXJKMELVOFATNP-UHFFFAOYSA-N
- SMILES： S1C(CC=O)=NC2C=CC=CC1=2

Computed Properties

Exact Mass: 177.02491
Monoisotopic Mass: 177.02483502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 58.2Å²

Experimental Properties

PSA: 29.96
LogP: 2.03770

2-(1,3-benzothiazol-2-yl)acetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1851064-1g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		1g	$513.0	2023-09-19
Enamine	EN300-1851064-5g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		5g	$1488.0	2023-09-19
Enamine	EN300-1851064-10g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		10g	$2209.0	2023-09-19
Enamine	EN300-1851064-0.05g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		0.05g	$431.0	2023-09-19
Enamine	EN300-1851064-0.1g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		0.1g	$451.0	2023-09-19
Enamine	EN300-1851064-0.25g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		0.25g	$472.0	2023-09-19
Enamine	EN300-1851064-0.5g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		0.5g	$493.0	2023-09-19
Enamine	EN300-1851064-1.0g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		1g	$1371.0	2023-06-02
Enamine	EN300-1851064-2.5g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		2.5g	$1008.0	2023-09-19
Enamine	EN300-1851064-5.0g	2-(1,3-benzothiazol-2-yl)acetaldehyde	106086-77-5		5g	$3977.0	2023-06-02

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